Cas no 85335-73-5 (3',5'-TIPS-N-Ac-Cytidine)

3',5'-TIPS-N-Ac-Cytidine is a protected nucleoside derivative widely used in oligonucleotide synthesis. The 3',5'-bis(triisopropylsilyl) (TIPS) groups provide robust protection for the hydroxyl functionalities, ensuring selective reactivity during phosphoramidite-based coupling reactions. The N-acetyl (N-Ac) modification on the cytidine base enhances stability, preventing unwanted side reactions such as depurination. This compound is particularly valuable in solid-phase synthesis, where high purity and controlled deprotection are critical. Its compatibility with automated synthesizers and efficient deprotection under mild conditions make it a preferred choice for researchers developing modified oligonucleotides for therapeutic, diagnostic, and structural studies. The product is characterized by consistent performance and high synthetic yield.
3',5'-TIPS-N-Ac-Cytidine structure
3',5'-TIPS-N-Ac-Cytidine structure
Product Name:3',5'-TIPS-N-Ac-Cytidine
CAS No:85335-73-5
MF:C23H41N3O7Si2
MW:527.758548498154
MDL:MFCD22373362
CID:664588
PubChem ID:13831524
Update Time:2025-11-02

3',5'-TIPS-N-Ac-Cytidine Chemical and Physical Properties

Names and Identifiers

    • Cytidine,N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-
    • 3',5'-TIPS-N-Ac-Cytidine
    • N-Acetyl-3'-O,5'-O-[oxybis(diisopropylsilanediyl)]cytidine
    • N-Acetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)cytidine
    • N4-ACETYL-3',5'-O-(1,1,3,3-TETRAISOPROPYL-1,3-DISILOXANEDIYL)CYTIDINE
    • N-{1-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetrakis(propan-2-yl)-hexahydro-2H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
    • MFCD22373362
    • SCHEMBL1937265
    • N-[1-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-2-oxopyrimidin-4-yl]acetamide
    • N4-Acetyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)-cytidine
    • J-700234
    • N-(1-((6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetraisopropyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide
    • J-700209
    • 85335-73-5
    • CS-0187743
    • BS-51449
    • MDL： MFCD22373362
    • Inchi： 1S/C23H41N3O7Si2/c1-13(2)34(14(3)4)30-12-18-21(32-35(33-34,15(5)6)16(7)8)20(28)22(31-18)26-11-10-19(24-17(9)27)25-23(26)29/h10-11,13-16,18,20-22,28H,12H2,1-9H3,(H,24,25,27,29)/t18-,20-,21-,22-/m1/s1
    • InChI Key： DQGHXFWTOQROJQ-ZHHKINOHSA-N
    • SMILES： [Si]1(C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)OC[C@@H]2[C@H]([C@H]([C@H](N3C(N=C(C=C3)NC(C)=O)=O)O2)O)O1

Computed Properties

  • Exact Mass: 527.24830372g/mol
  • Monoisotopic Mass: 527.24830372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 861
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),

3',5'-TIPS-N-Ac-Cytidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB34672-1g
3',5'-TIPS-N-Ac-Cytidine
 85335-73-5 97%
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3',5'-TIPS-N-Ac-Cytidine Suppliers

NewCan Biotech Limited
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(CAS:85335-73-5)3',5'-TIPS-Ac-rC
Order Number:NC14047
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:01
Price ($):Price inquiry
Email:sales@newcanbio.com

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NewCan Biotech Limited
(CAS:85335-73-5)3',5'-TIPS-Ac-rC
NC14047
Purity:97%
Quantity:10g
Price ($):Inquiry
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